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Compound of Interest

Compound Name: Cephalocyclidin A

Cat. No.: B1259428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cephalocyclidin A is a structurally novel pentacyclic alkaloid isolated from the fruits of

Cephalotaxus harringtonia var. nana.[1] Like other alkaloids from this genus, it has garnered

interest for its potential cytotoxic activities, making it a candidate for further investigation in drug

discovery and development.[2] This document provides a detailed set of application notes and

protocols for the experimental isolation and purification of Cephalocyclidin A, based on

established methodologies for the separation of alkaloids from Cephalotaxus species.[1]

Data Presentation: Representative Purification
Summary
The following table summarizes the expected yields and purity at each major stage of the

isolation process for Cephalocyclidin A from 1000 g of dried plant material. These values are

illustrative and may vary based on the specific batch of plant material, and the precise

experimental conditions.[1]
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Purification
Step

Starting
Material (g)

Fraction/Eluat
e Volume (mL)

Yield (mg) Purity (%)

Crude

Methanolic

Extract

1000 (dried

fruits)
5000 50,000 <1

Crude Alkaloid

Fraction
50,000 500 2,500 ~5

Silica Gel

Chromatography
2,500

200 (pooled

fractions)
300 ~40

Preparative

HPLC
300

50 (pooled

fractions)
25 >95

Experimental Workflow
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Extraction and Partitioning

Chromatographic Purification

Plant Material
(Dried, Powdered Fruits of

Cephalotaxus harringtonia var. nana)

Methanol Extraction

Acid-Base Partitioning

Crude Alkaloid Extract

Silica Gel Column Chromatography

Fraction Collection and TLC Analysis

Enriched Cephalocyclidin A Fraction

Preparative HPLC

Pure Cephalocyclidin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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